Cas no 854917-73-0 (N-{3-5-(2-methylphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide)

• Product Name: N-{3-5-(2-methylphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide
• CAS No: 854917-73-0
• MF: C₂₁H₂₅N₃O₃S
• MW: 399.506503820419
• CID: 6127283
• PubChem ID: 18559062
• Update Time: 2025-10-30

N-{3-5-(2-methylphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{3-5-(2-methylphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide
• Ethanesulfonamide, N-[3-[4,5-dihydro-5-(2-methylphenyl)-1-(1-oxopropyl)-1H-pyrazol-3-yl]phenyl]-
• AKOS024608835
• N-{3-[5-(2-methylphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}ethane-1-sulfonamide
• 854917-73-0
• N-(3-(1-propionyl-5-(o-tolyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide
• F1590-0021
• N-[3-[3-(2-methylphenyl)-2-propanoyl-3,4-dihydropyrazol-5-yl]phenyl]ethanesulfonamide

• Inchi： 1S/C21H25N3O3S/c1-4-21(25)24-20(18-12-7-6-9-15(18)3)14-19(22-24)16-10-8-11-17(13-16)23-28(26,27)5-2/h6-13,20,23H,4-5,14H2,1-3H3
• InChI Key： HAQJTLIEAJWNKX-UHFFFAOYSA-N
• SMILES： C(S(NC1=CC=CC(C2CC(C3=CC=CC=C3C)N(C(=O)CC)N=2)=C1)(=O)=O)C

Computed Properties

• Exact Mass: 399.16166284g/mol
• Monoisotopic Mass: 399.16166284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 87.2Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 568.2±60.0 °C(Predicted)
• pka: 8.42±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-{3-5-(2-methylphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide

Recent Advances in the Study of N-{3-5-(2-methylphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide (CAS: 854917-73-0)

In recent years, the compound N-{3-5-(2-methylphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide (CAS: 854917-73-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and sulfonamide moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of inflammatory pathways and enzyme inhibition. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-{3-5-(2-methylphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide involves a multi-step process that includes the condensation of 2-methylphenylhydrazine with a propanoyl derivative, followed by cyclization to form the dihydropyrazole core. Subsequent sulfonylation yields the final product. Recent studies have optimized this synthetic route to improve yield and purity, making it more feasible for large-scale production. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound.

Pharmacological investigations have revealed that this compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. In vitro studies using human cell lines have demonstrated a significant reduction in prostaglandin E2 (PGE2) production, a key mediator of inflammation, upon treatment with the compound. Additionally, molecular docking studies have provided insights into the binding interactions between the sulfonamide group of the compound and the active site of COX-2, highlighting its potential as a selective COX-2 inhibitor.

Beyond its anti-inflammatory properties, recent research has explored the compound's efficacy in cancer therapy. Preliminary in vivo studies using murine models have shown that N-{3-5-(2-methylphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide can induce apoptosis in certain cancer cell lines, particularly those overexpressing COX-2. This dual functionality—anti-inflammatory and anti-cancer—positions the compound as a promising candidate for further development in targeted therapies.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. Recent efforts have focused on structural modifications to enhance the pharmacokinetic profile of the molecule while retaining its therapeutic efficacy. For instance, the introduction of hydrophilic groups has been explored to improve solubility and reduce hepatic clearance.

In conclusion, N-{3-5-(2-methylphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide (CAS: 854917-73-0) represents a versatile scaffold with significant potential in both anti-inflammatory and anti-cancer applications. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological properties for clinical use. The compound's unique structural features and promising biological activities make it a valuable subject of study in the field of chemical biology and drug discovery.